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Compound of Interest

Compound Name: 1-(4-Methoxybenzyl)-1,2,4-triazole

Cat. No.: B039196 Get Quote

An In-depth Technical Guide to 1-(4-
Methoxybenzyl)-1,2,4-triazole
This technical guide provides a comprehensive overview of the chemical structure,

nomenclature, and known properties of 1-(4-Methoxybenzyl)-1,2,4-triazole. It is intended for

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry. While specific experimental data for this particular compound is limited in publicly

available literature, this guide also covers general synthetic methodologies and the broad

biological significance of the 1,2,4-triazole class of compounds.

Chemical Identity and Structure
IUPAC Name: 1-(4-Methoxybenzyl)-1H-1,2,4-triazole

Chemical Structure:

Caption: Chemical structure of 1-(4-Methoxybenzyl)-1,2,4-triazole.

Molecular Formula: C₁₀H₁₁N₃O[1]

Molecular Weight: 189.21 g/mol [1]

CAS Number: 115201-42-8[1]
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Physicochemical Properties
Specific experimental data for 1-(4-Methoxybenzyl)-1,2,4-triazole is not extensively reported.

However, the properties of the parent 1,2,4-triazole can provide some context.

Property Value (for 1,2,4-triazole)

Melting Point 120 to 121 °C

Boiling Point 260 °C

Density 1.439 g/cm³

Water Solubility Very soluble

pKa (of the neutral molecule) 10.26

pKa (of the protonated form) 2.45

Synthesis of 1,2,4-Triazoles
The synthesis of 1,2,4-triazoles can be achieved through various established methods. The

Einhorn–Brunner and Pellizzari reactions are classical methods for the formation of the 1,2,4-

triazole ring.[2] More contemporary methods often involve microwave-assisted synthesis or

copper-catalyzed reactions to improve yields and reaction conditions.[3]

General Synthetic Workflow

Starting Materials
(e.g., Hydrazine, Formamide derivatives)

Cyclization Reaction
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(e.g., Recrystallization, Chromatography) Pure 1,2,4-Triazole Derivative
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Caption: A generalized workflow for the synthesis of 1,2,4-triazole derivatives.

Representative Experimental Protocol
While a specific protocol for 1-(4-Methoxybenzyl)-1,2,4-triazole is not detailed in the surveyed

literature, a general procedure for the synthesis of substituted 1,2,4-triazoles can be adapted.
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The following is a representative protocol based on the synthesis of related compounds:

Preparation of the Hydrazide: A suitable starting material, such as a 4-methoxybenzyl-

substituted hydrazide, is prepared.

Reaction with a Formylating Agent: The hydrazide is reacted with a formylating agent, such

as formamide or formic acid, often under reflux conditions.

Cyclization: The resulting intermediate undergoes cyclization to form the 1,2,4-triazole ring.

This step can be promoted by heat or the presence of a catalyst.

Work-up and Purification: The reaction mixture is cooled, and the crude product is isolated,

typically by precipitation in water. The product is then purified by recrystallization from a

suitable solvent (e.g., ethanol) or by column chromatography.

Biological and Pharmacological Profile
The 1,2,4-triazole nucleus is a well-established pharmacophore and is present in a wide range

of biologically active compounds.[1] Derivatives of 1,2,4-triazole have been reported to exhibit

a broad spectrum of activities, including:

Antifungal: Many clinically used antifungal drugs, such as fluconazole and itraconazole,

contain a 1,2,4-triazole moiety.

Antibacterial: Numerous studies have demonstrated the antibacterial potential of various

1,2,4-triazole derivatives against both Gram-positive and Gram-negative bacteria.[4]

Anti-inflammatory: Certain 1,2,4-triazole derivatives have shown significant anti-inflammatory

properties.

Anticancer: The 1,2,4-triazole scaffold has been explored for the development of novel

anticancer agents.

Anticonvulsant and Antiviral Activities: These activities have also been reported for some

1,2,4-triazole compounds.[1]

The specific biological activities of 1-(4-Methoxybenzyl)-1,2,4-triazole have not been

extensively characterized in the available literature.
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Signaling Pathways and Experimental Workflows
Specific signaling pathways involving 1-(4-Methoxybenzyl)-1,2,4-triazole have not been

identified in the reviewed literature. However, a general workflow for the investigation of the

biological activity of a novel 1,2,4-triazole derivative is presented below.

Synthesis of
1-(4-Methoxybenzyl)-1,2,4-triazole

In vitro Biological Screening
(e.g., Antimicrobial, Cytotoxicity Assays)

Hit Identification

Mechanism of Action Studies
(e.g., Target Identification, Pathway Analysis)

In vivo Efficacy and Toxicity Studies

Lead Optimization
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Caption: A hypothetical workflow for the biological evaluation of a novel 1,2,4-triazole

derivative.

Conclusion
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1-(4-Methoxybenzyl)-1,2,4-triazole is a molecule of interest due to its structural relation to the

pharmacologically significant 1,2,4-triazole class of compounds. While detailed experimental

data for this specific compound is not readily available, the established synthetic routes and the

broad biological activities of related derivatives suggest that it may possess interesting

pharmacological properties. Further research is warranted to synthesize and evaluate the

biological profile of 1-(4-Methoxybenzyl)-1,2,4-triazole to explore its potential as a therapeutic

agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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